[amino(1,2,4-triazol-1-yl)methylidene]azanium;chloride

• IUPAC Name: [amino(1,2,4-triazol-1-yl)methylidene]azanium;chloride
• InChI: InChI=1S/C3H5N5.ClH/c4-3(5)8-2-6-1-7-8;/h1-2H,(H3,4,5);1H
• InChI Key: JDDXNENZFOOLTP-UHFFFAOYSA-N
• Canonical SMILES: C1=NN(C=N1)C(=[NH2+])N.[Cl-]
• Molecular Formula: C3H6ClN5
• Molecular Weight: 147.57 g/mol
• CAS No.: 19503-26-5

Description

Compound “[amino(1,2,4-triazol-1-yl)methylidene]azanium;chloride” is a chemical entity registered in the PubChem database It is known for its unique structural properties and diverse applications in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “[amino(1,2,4-triazol-1-yl)methylidene]azanium;chloride” involves multiple steps, including the reaction of specific precursors under controlled conditions. The exact synthetic route may vary depending on the desired purity and yield. Commonly, the synthesis involves the use of organic solvents, catalysts, and specific temperature and pressure conditions to facilitate the reaction.

Industrial Production Methods: In an industrial setting, the production of compound “[amino(1,2,4-triazol-1-yl)methylidene]azanium;chloride” is scaled up using large reactors and continuous flow systems. The process is optimized to ensure high yield and purity while minimizing waste and energy consumption. Advanced techniques such as distillation, crystallization, and chromatography are employed to purify the final product.

Chemical Reactions Analysis

Types of Reactions: Compound “[amino(1,2,4-triazol-1-yl)methylidene]azanium;chloride” undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: In this reaction, one functional group in the compound is replaced by another, typically using reagents like halogens or alkylating agents.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, hydrogen peroxide, and oxygen gas.

Reduction: Lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.

Substitution: Halogens (chlorine, bromine), alkylating agents (methyl iodide), and nucleophiles (hydroxide ions).

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

Compound “[amino(1,2,4-triazol-1-yl)methylidene]azanium;chloride” has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and enzyme interactions.

Medicine: Research is ongoing to explore its potential therapeutic uses, such as in drug development for various diseases.

Industry: It is utilized in the production of specialty chemicals, polymers, and materials with specific properties.

Mechanism of Action

The mechanism of action of compound “[amino(1,2,4-triazol-1-yl)methylidene]azanium;chloride” involves its interaction with specific molecular targets and pathways. It may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the context of its use, such as in medicinal chemistry or industrial applications.

Comparison with Similar Compounds

• Compound A
• Compound B
• Compound C

Comparison: Compared to similar compounds, “[amino(1,2,4-triazol-1-yl)methylidene]azanium;chloride” stands out due to its unique structural features and reactivity. It may offer advantages in terms of stability, solubility, or biological activity, making it a valuable compound for specific applications.